Cas no 79604-49-2 (2-(2,4-DICHLORO-PHENYL)-5-METHYL-2,4-DIHYDRO-[1,2,4]TRIAZOL-3-ONE)
79604-49-2 structure
Product Name:2-(2,4-DICHLORO-PHENYL)-5-METHYL-2,4-DIHYDRO-[1,2,4]TRIAZOL-3-ONE
CAS No:79604-49-2
MF:C9H7Cl2N3O
MW:244.077379465103
CID:984767
PubChem ID:135477896
Update Time:2025-04-20
2-(2,4-DICHLORO-PHENYL)-5-METHYL-2,4-DIHYDRO-[1,2,4]TRIAZOL-3-ONE Chemical and Physical Properties
Names and Identifiers
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- 2-(2,4-DICHLORO-PHENYL)-5-METHYL-2,4-DIHYDRO-[1,2,4]TRIAZOL-3-ONE
- 2-(2,4-dichlorophenyl)-5-methyl-1H-1,2,4-triazol-3-one
- DTXSID30459865
- 1-(2,4-Dichlorophenyl)-3-methyl-1H-1,2,4-triazol-5(4H)-one
- LUYDKQMWOGHCOP-UHFFFAOYSA-N
- 4,5-dihydro-1-(2,4-dichloro-phenyl)-3-methyl-1,2,4-triazol-5(1H)-one
- 4,5-dihydro-1-(2,4-dichlorophenyl)-3-methyl-1,2,4-triazol-5(1H)-one
- 4,5-dihydro-1-(2,4-dichloro-phenyl) -3-methyl-1,2,4-triazol-5(1H)-one
- SCHEMBL5973251
- 79604-49-2
- AG-H-19234
-
- Inchi: 1S/C9H7Cl2N3O/c1-5-12-9(15)14(13-5)8-3-2-6(10)4-7(8)11/h2-4H,1H3,(H,12,13,15)
- InChI Key: LUYDKQMWOGHCOP-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1N1C(NC(C)=N1)=O)Cl
Computed Properties
- Exact Mass: 242.9966172g/mol
- Monoisotopic Mass: 242.9966172g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 44.7Ų
2-(2,4-DICHLORO-PHENYL)-5-METHYL-2,4-DIHYDRO-[1,2,4]TRIAZOL-3-ONE Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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